rac-(2R,3S)-2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis
Overview
Description
Rac-(2R,3S)-2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis, or rac-TFPCA-HCl, is an organic compound belonging to the class of piperidines. It is a white, crystalline solid with a molecular weight of 287.7 g/mol and a melting point of 173-174°C. Rac-TFPCA-HCl is a chiral molecule, meaning that it has two mirror images that are not superimposable. It is most commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Rac-TFPCA-HCl has a number of scientific research applications. It is commonly used as a chiral building block in the synthesis of pharmaceuticals and agrochemicals. It is also used in the synthesis of other organic compounds, such as peptides and proteins. Additionally, rac-TFPCA-HCl has been used in the study of enzyme kinetics, as well as in the study of the conformational properties of proteins.
Mechanism of Action
Rac-TFPCA-HCl acts primarily as a chiral building block in the synthesis of pharmaceuticals and agrochemicals. It is used to form chiral compounds with desired properties, such as increased solubility or improved bioavailability. Additionally, rac-TFPCA-HCl can be used in the synthesis of other organic compounds, such as peptides and proteins, as well as in the study of enzyme kinetics and the conformational properties of proteins.
Biochemical and Physiological Effects
Rac-TFPCA-HCl is primarily used as a chiral building block in the synthesis of pharmaceuticals and agrochemicals. As such, it does not have any direct biochemical or physiological effects. However, the compounds that are synthesized using rac-TFPCA-HCl may have biochemical and physiological effects depending on their structure and activity.
Advantages and Limitations for Lab Experiments
Rac-TFPCA-HCl has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective chiral building block. Additionally, it is a relatively stable compound, making it suitable for use in a variety of experiments. However, rac-TFPCA-HCl is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The future of rac-TFPCA-HCl research is promising. Researchers are working to develop new synthesis methods that are more efficient and cost-effective. Additionally, researchers are exploring new applications for rac-TFPCA-HCl, such as its use in the synthesis of peptides and proteins. Finally, researchers are investigating the conformational properties of rac-TFPCA-HCl in order to better understand its behavior in different environments.
Synthesis Methods
Rac-TFPCA-HCl can be synthesized through a number of different methods. The most common method is the reaction of 2-trifluoromethylpiperidine-3-carboxylic acid with hydrochloric acid. This reaction produces the desired product, rac-TFPCA-HCl, along with by-products such as water and carbon dioxide. Other methods of synthesis include the reaction of 2-trifluoromethylpiperidine-3-carboxylic acid with sodium hydroxide, the reaction of 2-trifluoromethylpiperidine-3-carboxylic acid with potassium hydroxide, and the reaction of 2-trifluoromethylpiperidine-3-carboxylic acid with magnesium chloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis involves the following steps: protection of the amine group, alkylation of the protected amine, deprotection of the amine, and hydrolysis of the resulting ester to obtain the target compound.", "Starting Materials": [ "2-(trifluoromethyl)piperidine-3-carboxylic acid", "N,N-dimethylformamide", "triethylamine", "methyl iodide", "sodium hydride", "acetic acid", "hydrochloric acid", "ethanol" ], "Reaction": [ "Protection of the amine group using tert-butyloxycarbonyl (BOC) chloride in the presence of triethylamine and N,N-dimethylformamide.", "Alkylation of the protected amine using methyl iodide and sodium hydride in N,N-dimethylformamide.", "Deprotection of the amine using acetic acid and ethanol to remove the BOC protecting group.", "Hydrolysis of the resulting ester using hydrochloric acid to obtain rac-(2R,3S)-2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis." ] } | |
| 2694057-09-3 | |
Molecular Formula |
C7H11ClF3NO2 |
Molecular Weight |
233.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
